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Introduction

Potassium (K) is a primary macronutrient essential for plant growth, playing a critical role in

water regulation, enzyme activation, and disease resistance.[1][2] Accurate quantification of

potassium in fertilizers is crucial for ensuring optimal crop nutrition and yield. The sodium

cobaltinitrite method is a classical gravimetric technique for determining potassium content.

This method relies on the precipitation of potassium as an insoluble double salt, dipotassium

sodium cobaltinitrite, which can be isolated and weighed.[3] While modern instrumental

methods are common, this gravimetric procedure remains a valuable reference method.

Principle

The quantification of potassium by this method is based on the reaction of potassium ions (K⁺)

with an excess of sodium cobaltinitrite (Na₃[Co(NO₂)₆]) solution in the presence of acetic acid.

This reaction forms a distinct, insoluble yellow crystalline precipitate of dipotassium sodium

cobaltinitrite monohydrate (K₂Na[Co(NO₂)₆]·H₂O).[3] The reaction is as follows:
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2K⁺ + Na₃[Co(NO₂)₆] + H₂O → K₂Na[Co(NO₂)₆]·H₂O(s) + 2Na⁺

The precipitate is then filtered, washed, dried to a constant weight, and weighed. The

potassium content in the original sample is calculated based on the weight of the precipitate

and its known stoichiometric composition.[3]

Experimental Protocol
1. Apparatus and Reagents

Apparatus:

Analytical balance (accurate to 0.0001 g)

Beakers and Erlenmeyer flasks

Volumetric flasks (100 mL, 500 mL, 1000 mL)

Pipettes

Gooch crucible or sintered glass crucible (fine porosity)

Vacuum filtration apparatus

Drying oven

Desiccator

Muffle furnace (for ashing)

Reagents:

Sodium Cobaltinitrite Solution:

Solution A: Dissolve 113 g of cobalt acetate in 300 mL of distilled water and 100 mL of

glacial acetic acid.[3]

Solution B: Dissolve 220 g of sodium nitrite (NaNO₂) in 400 mL of distilled water.[3]
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Slowly add Solution B to Solution A while stirring.

Remove the nitric oxide gas evolved by bubbling air through the solution or by

evacuation.[3]

Allow the solution to stand for 24 hours. Filter if a precipitate forms and dilute to 1 liter

with distilled water.[3] Store in a dark, refrigerated bottle.

Glacial Acetic Acid (CH₃COOH)

95% Ethanol (for washing)

Anhydrous Diethyl Ether (for washing)

Standard Potassium Chloride (KCl) Solution (0.1% K₂O): Dry analytical grade KCl at

110°C for 1 hour. Dissolve 0.1583 g in distilled water and dilute to 1000 mL in a volumetric

flask. This solution contains 100 µg K₂O per mL.

2. Sample Preparation

The preparation method depends on the fertilizer type.

For Water-Soluble Potassium Fertilizers (e.g., Muriate of Potash - KCl, Sulphate of Potash -

K₂SO₄):

Accurately weigh approximately 10 g of the fertilizer sample.[3]

Dissolve the sample in distilled water and quantitatively transfer it to a 1000 mL volumetric

flask.[3]

Make up the volume to the mark with distilled water and mix thoroughly.

Filter the solution through a dry filter paper to remove any insoluble matter.[3]

For Complex NPK Fertilizers (Containing Organic Matter and Ammonium Ions): Ammonium

ions interfere with the precipitation and must be removed.[4]

Accurately weigh approximately 5 g of the fertilizer sample into a porcelain crucible.
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If organic matter is present, ash the sample in a muffle furnace at approximately 450-

500°C for 2 hours.[4]

After cooling, add 10 mL of concentrated HCl and 50 mL of water to the ash and heat to

dissolve.

To remove ammonium ions, transfer the solution to a beaker, add phenolphthalein

indicator, and make the solution alkaline with NaOH solution. Boil the solution for 15

minutes or until no more ammonia is evolved (test with moist litmus paper).[4]

Neutralize the solution with acetic acid.

Quantitatively transfer the solution to a 500 mL volumetric flask, dilute to the mark with

distilled water, and filter.

3. Precipitation Procedure

Pipette an aliquot of the clear, filtered sample solution (e.g., 25 mL) into a 250 mL beaker.

The aliquot should contain an amount of potassium that will yield a manageable amount of

precipitate.

Add 1 mL of glacial acetic acid.[3]

Slowly add 10 mL of the sodium cobaltinitrite reagent while stirring.[3]

Allow the mixture to stand for at least 2 hours, or preferably overnight, to ensure complete

precipitation. The precipitate is a yellow solid.[5]

4. Filtration and Washing

Prepare a Gooch or sintered glass crucible by drying it at 110°C for 1 hour and cooling it to a

constant weight in a desiccator.

Filter the precipitate under gentle suction through the pre-weighed crucible.

Wash the precipitate several times with small portions of 95% ethanol to remove excess

reagent.
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Finally, wash the precipitate with a small portion of anhydrous diethyl ether to aid in drying.

5. Drying and Weighing

Dry the crucible containing the precipitate in a drying oven at 110°C for 1-2 hours, or until a

constant weight is achieved.

Cool the crucible in a desiccator to room temperature.

Weigh the crucible on an analytical balance.

Repeat the drying and cooling cycle until two consecutive weighings agree within 0.2 mg.

6. Calculation

The percentage of potassium (as K or K₂O) in the fertilizer sample is calculated using the

following formulas:

Gravimetric Factor (GF):

Molecular Weight of K₂Na[Co(NO₂)₆]·H₂O = 452.16 g/mol

Atomic Weight of K = 39.10 g/mol

Molecular Weight of K₂O = 94.20 g/mol

GF (for K) = (2 × 39.10) / 452.16 = 0.1729

GF (for K₂O) = 94.20 / 452.16 = 0.2083

Percentage Calculation: % K = (Weight of Precipitate (g) × 0.1729 × Total Volume of Sample

(mL) × 100) / (Weight of Sample (g) × Volume of Aliquot (mL))

% K₂O = (Weight of Precipitate (g) × 0.2083 × Total Volume of Sample (mL) × 100) / (Weight

of Sample (g) × Volume of Aliquot (mL))

Data Presentation
Table 1: Typical Potassium (K₂O) Content in Common Fertilizers
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Fertilizer Material Chemical Formula Typical % K₂O Content

Muriate of Potash KCl 60 - 62

Sulphate of Potash K₂SO₄ 50 - 52

Potassium Nitrate KNO₃ ~44

Potassium Magnesium Sulfate K₂SO₄·2MgSO₄ ~22

Data sourced from various fertilizer guides.[6][7]

Table 2: Example Calculation

Parameter Value

Weight of Fertilizer Sample 10.0520 g

Total Volume of Sample Solution 1000 mL

Volume of Aliquot Taken 25.00 mL

Weight of Dried Precipitate

(K₂Na[Co(NO₂)₆]·H₂O)
0.7155 g

Calculated % K₂O 59.13 %

Calculation: (0.7155 g × 0.2083 × 1000 mL × 100) / (10.0520 g × 25.00 mL) = 59.13%

Visualizations
Chemical Reaction Pathway
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2K⁺ (in sample)

K₂Na[Co(NO₂)₆]·H₂O (Yellow Precipitate)Na₃[Co(NO₂)₆] (reagent)

Acetic Acid

catalyzes

2Na⁺ (in solution)

Click to download full resolution via product page

Caption: Reaction of potassium ions with sodium cobaltinitrite.

Experimental Workflow
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arrow 1. Weigh Fertilizer Sample

2. Dissolve / Digest Sample 3. Interference Removal
(Ashing / Boiling if needed)

4. Dilute to Known Volume & Filter

5. Take Aliquot

6. Add Acetic Acid & Reagent
(Precipitation)

7. Filter Precipitate

8. Wash Precipitate

9. Dry to Constant Weight

10. Weigh Precipitate

11. Calculate % K₂O

Click to download full resolution via product page

Caption: Gravimetric workflow for potassium quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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